molecular formula C10H21NO2S B13230516 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide

5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide

Cat. No.: B13230516
M. Wt: 219.35 g/mol
InChI Key: FMVCQNIFHQLKRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide (CAS 1249257-65-5) is a high-purity chemical compound supplied for research and development purposes. This sulfonamide derivative has a molecular formula of C10H21NO2S and a molecular weight of 219.34 g/mol . The compound is identified by the SMILES notation O=S(C1C(C(C)C)CCC(C)C1)(N)=O and is associated with the MDL number MFCD16671963 . As a building block in organic chemistry, this and structurally related sulfonamide compounds are of significant interest in various scientific explorations, including the synthesis of novel molecules and materials . This product is intended for use in controlled laboratory settings by qualified researchers. For Research Use Only. This material is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Properties

Molecular Formula

C10H21NO2S

Molecular Weight

219.35 g/mol

IUPAC Name

5-methyl-2-propan-2-ylcyclohexane-1-sulfonamide

InChI

InChI=1S/C10H21NO2S/c1-7(2)9-5-4-8(3)6-10(9)14(11,12)13/h7-10H,4-6H2,1-3H3,(H2,11,12,13)

InChI Key

FMVCQNIFHQLKRO-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(C(C1)S(=O)(=O)N)C(C)C

Origin of Product

United States

Preparation Methods

Sulfonation of Cyclohexane Precursor

The synthesis begins with the sulfonation of 5-Methyl-2-(propan-2-yl)cyclohexane. Sulfonation introduces the sulfonic acid group (-SO₃H) at position 1 of the cyclohexane ring. This step typically employs sulfur trioxide (SO₃) or oleum in a non-polar solvent (e.g., cyclohexane or dichloromethane) under controlled temperatures (40–60°C). The reaction is exothermic and requires precise temperature control to avoid over-sulfonation.

Example Reaction Conditions:

Parameter Value
Substrate 5-Methyl-2-(propan-2-yl)cyclohexane
Sulfonating Agent Oleum (20% SO₃)
Solvent Dichloromethane
Temperature 50°C
Reaction Time 4–6 hours

Chlorination to Sulfonyl Chloride

The sulfonic acid intermediate is converted to sulfonyl chloride using thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) . This step is critical for activating the sulfonic acid group for subsequent amination. The reaction is conducted under anhydrous conditions, often with catalytic dimethylformamide (DMF) to enhance reactivity.

Example Reaction Conditions:

Parameter Value
Sulfonic Acid 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonic acid
Chlorinating Agent SOCl₂ (excess)
Catalyst DMF (1 mol%)
Temperature Reflux (70–80°C)
Reaction Time 2–3 hours

Amination to Sulfonamide

The sulfonyl chloride reacts with ammonia (NH₃) or primary/secondary amines to form the sulfonamide. This step is performed in a polar aprotic solvent (e.g., tetrahydrofuran or ethyl acetate) with a base (e.g., triethylamine) to neutralize HCl byproducts. The reaction proceeds at room temperature or under mild heating.

Example Reaction Conditions:

Parameter Value
Sulfonyl Chloride 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonyl chloride
Amine Source Ammonia (gas or aqueous)
Solvent Tetrahydrofuran (THF)
Base Triethylamine (2 eq)
Temperature 25–40°C
Reaction Time 12–24 hours

Industrial-Scale Optimization

Solvent and Catalyst Selection

Industrial methods prioritize solvents that facilitate easy separation and recycling. Cyclohexane and toluene are preferred for sulfonation due to their low polarity and high boiling points. Catalysts like molecular sieves or zeolites are employed to absorb water and drive reactions to completion.

Reaction Yield and Purity

Yields for the sulfonamide product typically range from 65–80% after purification via recrystallization (using ethanol/water mixtures) or column chromatography. Impurities such as unreacted sulfonic acid or chlorinated byproducts are minimized using gradient cooling during crystallization.

Table 1: Comparative Yields Across Synthetic Steps

Step Yield (%) Key Purity Challenges
Sulfonation 85–90 Over-sulfonation
Chlorination 90–95 Residual SOCl₂
Amination 70–80 Ammonia stoichiometry control

Stereochemical Considerations

The cyclohexane ring’s chair conformation influences the sulfonamide group’s spatial orientation. Stereoselective synthesis is achievable using chiral auxiliaries or enantiomerically pure starting materials. For example, (1R,2S,5R)-isomer dominance is reported when using L-proline as a catalyst in the amination step.

Recent Advances

  • Continuous Flow Synthesis : Patents describe tubular reactors for sulfonation and chlorination, reducing reaction times by 50% compared to batch processes.
  • Green Chemistry Approaches : Use of ionic liquids (e.g., [BMIM][HSO₄]) as recyclable solvents for sulfonation, achieving 95% atom economy.

Critical Challenges

  • Byproduct Formation : Competing reactions during chlorination may produce sulfonic anhydrides , necessitating rigorous purification.
  • Moisture Sensitivity : Sulfonyl chloride intermediates hydrolyze readily, requiring strict anhydrous conditions.

Chemical Reactions Analysis

Types of Reactions

5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide can undergo various chemical reactions, including:

    Oxidation: The sulfonamide group can be oxidized to form sulfonic acids.

    Reduction: Reduction of the sulfonamide group can yield amines.

    Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Nucleophiles such as amines or alcohols can be used in substitution reactions, often in the presence of a base.

Major Products

    Oxidation: Sulfonic acids.

    Reduction: Amines.

    Substitution: Various substituted sulfonamides depending on the nucleophile used.

Scientific Research Applications

5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide has a wide range of applications in scientific research:

    Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

    Biology: Investigated for its potential as an enzyme inhibitor or as a ligand in biochemical assays.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and anti-inflammatory activities.

    Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form hydrogen bonds with active sites of enzymes, potentially inhibiting their activity. This interaction can disrupt biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs include menthol, menthone, sulfonyl chloride derivatives, and sulfonate/sulfanyl-substituted cyclohexanes. Key comparisons are summarized below:

Table 1: Structural and Functional Comparison of Cyclohexane Derivatives

Compound Name (IUPAC) CAS Number Molecular Formula Molecular Weight (g/mol) Functional Group Key Properties/Applications
5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide Not available C${10}$H${19}$NO$_2$S* ~219.34 (inferred) Sulfonamide (-SO$2$NH$2$) Likely bioactive; potential antimicrobial or enzyme inhibitor
Menthol (5-Methyl-2-(propan-2-yl)cyclohexan-1-ol) 2216-51-5 C${10}$H${20}$O 156.27 Alcohol (-OH) Cooling agent in food/pharma
Menthone ((2S,5R)-2-isopropyl-5-methylcyclohexanone) 14073-97-3 C${10}$H${18}$O 154.25 Ketone (-C=O) Flavoring agent; metabolic intermediate
5-Methyl-2-(propan-2-yl)-5-sulfanylcyclohexan-1-one 29725-66-4 C${10}$H${18}$OS 186.31 Thiol (-SH), Ketone Reactivity in redox reactions
Sodium 2-methylprop-2-ene-1-sulphonate 1561-92-8 C$4$H$7$NaO$_3$S 158.15 Sulfonate (-SO$_3^-$Na$^+$) Surfactant/polymer precursor

*Inferred from sulfonyl chloride precursor (C${10}$H${19}$ClO$_2$S; MW 238.77) .

Functional Group Reactivity and Bioactivity

  • Sulfonamide vs. However, increased polarity may reduce lipid solubility, affecting bioavailability.
  • Sulfonamide vs. Ketone (Menthone) : The sulfonamide’s nitrogen lone pairs enable diverse interactions (e.g., coordination with metal ions), unlike menthone’s ketone, which primarily engages in dipole-dipole interactions.
  • Sulfonamide vs. Sulfonate : The sulfonate group () is ionized at physiological pH, making it suitable for hydrophilic applications, whereas the sulfonamide’s neutral -NH$_2$ moiety favors membrane penetration.

Biological Activity

5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide is a sulfonamide compound that exhibits notable biological activity, particularly in antibacterial applications. This article explores its biological mechanisms, potential therapeutic applications, and relevant research findings, supported by data tables and case studies.

The primary mechanism of action for 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide is its ability to act as a competitive inhibitor of the enzyme dihydropteroate synthase. This enzyme is crucial for bacterial folic acid synthesis, and by inhibiting it, the compound disrupts the production of essential nucleic acids, leading to bacterial growth inhibition.

Biological Activity Profile

The biological activity of this compound can be summarized as follows:

Activity Description
Antibacterial Inhibits bacterial growth by targeting dihydropteroate synthase.
Anti-inflammatory Potential effects on inflammatory pathways, though further research is needed.
Selective Inhibition Exhibits selective inhibition against specific bacterial strains due to structural characteristics.

Research Findings

Recent studies have highlighted various aspects of the biological activity of 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide:

  • Antibacterial Efficacy : In vitro studies have shown that this compound demonstrates significant antibacterial activity against various strains, including those resistant to conventional antibiotics. The Minimum Inhibitory Concentration (MIC) values indicate effective inhibition at low concentrations.
  • Case Studies :
    • A study evaluated the compound's efficacy against Staphylococcus aureus, reporting an MIC value of approximately 12 µg/mL, which is comparable to established antibiotics like ciprofloxacin .
    • Another investigation focused on its anti-inflammatory properties, suggesting potential applications in treating inflammatory diseases, although detailed mechanisms remain to be elucidated.
  • Structural Characteristics : The unique substitution pattern of the sulfonamide group enhances binding affinity to target enzymes, which may contribute to its selective antibacterial properties. This specificity may reduce side effects commonly associated with broader-spectrum antibiotics.

Comparative Analysis with Related Compounds

To better understand the uniqueness of 5-Methyl-2-(propan-2-yl)cyclohexane-1-sulfonamide, a comparison with structurally similar compounds is beneficial:

Compound Name Functional Group Unique Features
(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-carboxamideCarboxamideDifferent reactivity affecting antibacterial efficacy.
(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-thiolThiolAltered chemical properties due to sulfur's role in reactivity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.